Cas no 1361857-14-8 (Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid)

• Product Name: Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid
• CAS No: 1361857-14-8
• MF: C₁₄H₉Cl₂FO₃
• MW: 315.123865842819
• CID: 4991872
• Update Time: 2025-10-30

Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid

• Inchi： 1S/C14H9Cl2FO3/c15-9-3-8(4-10(16)6-9)7-1-2-12(17)11(5-7)13(18)14(19)20/h1-6,13,18H,(H,19,20)
• InChI Key： DXBVAJZTPUXSMO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=C(C(C(C(=O)O)O)=C1)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• XLogP3: 3.8
• Topological Polar Surface Area: 57.5

Additional information on Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid

Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid (CAS No. 1361857-14-8): A Comprehensive Overview

Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid, identified by its CAS number 1361857-14-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of biphenyl derivatives, which are widely studied for their potential biological activities and structural diversity. The presence of multiple substituents, including hydroxyl, chloro, and fluoro groups, makes this molecule a particularly intriguing subject for further investigation.

The structural features of Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid contribute to its unique chemical properties and reactivity. The hydroxyl group at the 3-position of the biphenyl ring introduces a polar functional group, enhancing its solubility in polar solvents and facilitating interactions with biological targets. Meanwhile, the dichloro and fluoro substituents at the 3' and 5' positions, respectively, provide additional electronic and steric effects that can influence the compound's binding affinity and selectivity.

In recent years, there has been a growing interest in biphenyl derivatives as potential therapeutic agents due to their diverse biological activities. Studies have shown that these compounds can exhibit properties such as anti-inflammatory, antioxidant, and anticancer effects. Specifically, the structural motif of Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid suggests that it may interact with various biological targets, including enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been exploring its pharmacological profile to identify new therapeutic applications. Preliminary studies indicate that Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid may possess inhibitory activity against certain enzymes implicated in inflammatory diseases. This finding aligns with the broader trend in medicinal chemistry towards developing small-molecule inhibitors as treatment options.

The synthesis of Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid presents both challenges and opportunities for chemists. The presence of multiple functional groups requires careful optimization of reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the biphenyl core efficiently. These techniques not only enhance the synthetic route but also allow for modifications that can fine-tune the biological activity of the compound.

The pharmacokinetic properties of Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid are also of great interest. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for evaluating its potential as a drug candidate. Preliminary pharmacokinetic studies suggest that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, which are favorable characteristics for further development.

In conclusion, Hydroxy-(3',5'-dichloro-4-fluoro-biphenyl-3-yl)-acetic acid (CAS No. 1361857-14-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it an attractive candidate for further research. As advancements continue in synthetic chemistry and drug discovery technologies, compounds like this one will play an increasingly important role in developing new therapies for various diseases.